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Compound of Interest

Compound Name: Deoxyenterocin

Cat. No.: B10789104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deoxyenterocin, a polyketide natural product, presents a compelling subject for research in

antibiotic drug discovery.[1] This technical guide provides a comprehensive overview of its

chemical properties, biological activity, and the methodologies pertinent to its study.

Chemical Identity and Structure
Deoxyenterocin is chemically known as (2S,3S)-2-benzoyl-1,3,8-trihydroxy-9-(4-methoxy-6-

oxopyran-2-yl)-5-oxatricyclo[4.3.1.0³˒⁸]decan-4-one.[2] Its complex, highly oxygenated tricyclic

structure, featuring a 2-oxabicyclo[3.3.1]nonane skeleton, has made it a significant focus of

synthetic and biosynthetic investigations.[1]

CAS Number: 108605-51-2[2][3][4][5][6]

Molecular Formula: C₂₂H₂₀O₉[3]

Molecular Weight: 428.4 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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